Cas no 64273-27-4 (1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl-)

• Product Name: 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl-
• CAS No: 64273-27-4
• MF: C₁₄H₁₀N₂S
• MW: 238.307601451874
• CID: 520737
• Update Time: 2026-04-29

1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl-
• 4-(4-phenylphenyl)thiadiazole
• 4-(4-Biphenylyl)-1,2,3-thiadiazol
• 4-(4-phenylphenyl)-1,2,3-thiadiazole
• 4-(biphenyl-4-yl)-1,2,3-thiadiazole
• 4-[1,1'-biphenyl]-4-yl-1,2,3-thiadiazole
• 4-Biphenyl-4-yl-[1,2,3]thiadiazol
• 4-biphenyl-4-yl-[1,2,3]thiadiazole
• AC1L6YNY
• Bionet2_000779
• HMS1366D09
• HMS2295E19
• NSC298243
• SureCN2682787

• Inchi： InChI=1S/C14H10N2S/c1-2-4-11(5-3-1)12-6-8-13(9-7-12)14-10-17-16-15-14/h1-10H
• InChI Key： YMXMIKRACPVRRW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSN=N3

Computed Properties

• Exact Mass: 238.0566
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 25.78
• LogP: 3.87210

Additional information on 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl-

Comprehensive Overview of 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- (CAS No. 64273-27-4)

The compound 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- (CAS No. 64273-27-4) is a specialized heterocyclic organic molecule that has garnered significant interest in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, combining a thiadiazole ring with a biphenyl moiety, make it a versatile building block for synthesizing advanced functional materials and bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and electronic materials.

One of the key reasons for the growing attention toward 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- is its role as a precursor in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The biphenyl-thiadiazole hybrid structure exhibits excellent electron-transport properties, making it a candidate for next-generation optoelectronic devices. With the global push for sustainable energy solutions, this compound aligns with the demand for high-performance, energy-efficient materials.

In the pharmaceutical sector, derivatives of 1,2,3-Thiadiazole have shown promising antimicrobial and anti-inflammatory activities. The incorporation of the biphenyl group enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent studies highlight its potential in addressing antibiotic resistance, a critical global health concern. Researchers are investigating its efficacy against multidrug-resistant pathogens, which could pave the way for new therapeutic options.

Another area of interest is the compound's application in agrochemicals. The thiadiazole ring is known for its herbicidal and fungicidal properties, and modifications to its structure can yield compounds with improved activity and environmental safety. As the agricultural industry seeks eco-friendly alternatives to traditional pesticides, 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- offers a promising avenue for innovation.

The synthesis and characterization of 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is crucial for its performance in various applications. Analytical data and spectral properties are often shared in scientific literature, providing valuable insights for researchers.

From a commercial perspective, the demand for 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- is driven by its versatility and the expanding markets for high-value chemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial clients. Quality control and regulatory compliance are paramount, ensuring that the compound meets the standards required for research and commercial use.

In conclusion, 1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl- (CAS No. 64273-27-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to renewable energy technologies, underscore its importance in modern scientific endeavors. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.